Cas no 837425-82-8 (3,8-Quinolinedicarbonitrile, 2-amino-4,5,7-triphenyl-)

3,8-Quinolinedicarbonitrile, 2-amino-4,5,7-triphenyl- structure
837425-82-8 structure
Product Name:3,8-Quinolinedicarbonitrile, 2-amino-4,5,7-triphenyl-
CAS No:837425-82-8
MF:C29H18N4
MW:422.48002576828
CID:1812511
PubChem ID:71414886
Update Time:2025-04-21

3,8-Quinolinedicarbonitrile, 2-amino-4,5,7-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 3,8-Quinolinedicarbonitrile, 2-amino-4,5,7-triphenyl-
    • 2-amino-4,5,7-triphenylquinoline-3,8-dicarbonitrile
    • DTXSID40834321
    • 837425-82-8
    • Inchi: 1S/C29H18N4/c30-17-24-22(19-10-4-1-5-11-19)16-23(20-12-6-2-7-13-20)27-26(21-14-8-3-9-15-21)25(18-31)29(32)33-28(24)27/h1-16H,(H2,32,33)
    • InChI Key: QEOPYQLKEVMWEW-UHFFFAOYSA-N
    • SMILES: N1C(=C(C#N)C(C2C=CC=CC=2)=C2C=1C(C#N)=C(C1C=CC=CC=1)C=C2C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 422.153146591g/mol
  • Monoisotopic Mass: 422.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 86.5Ų
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